Cas no 1784583-50-1 (tert-butyl N-[5-(1-aminopropan-2-yl)-2-methylphenyl]carbamate)

• Product Name: tert-butyl N-[5-(1-aminopropan-2-yl)-2-methylphenyl]carbamate
• CAS No: 1784583-50-1
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 6055500
• PubChem ID: 84711213
• Update Time: 2025-07-20

tert-butyl N-[5-(1-aminopropan-2-yl)-2-methylphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-(1-aminopropan-2-yl)-2-methylphenyl]carbamate
• EN300-1877884
• 1784583-50-1

• Inchi： 1S/C15H24N2O2/c1-10-6-7-12(11(2)9-16)8-13(10)17-14(18)19-15(3,4)5/h6-8,11H,9,16H2,1-5H3,(H,17,18)
• InChI Key： SVLVPAWERNDOLI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)C(C)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.183778013g/mol
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[5-(1-aminopropan-2-yl)-2-methylphenyl]carbamate

Comprehensive Overview of tert-butyl N-[5-(1-aminopropan-2-yl)-2-methylphenyl]carbamate (CAS No. 1784583-50-1)

The compound tert-butyl N-[5-(1-aminopropan-2-yl)-2-methylphenyl]carbamate, identified by its CAS number 1784583-50-1, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This carbamate derivative features a tert-butyl group and an aminopropan-2-yl substituent, making it a valuable intermediate in the synthesis of complex drug candidates. Its structural uniqueness has garnered attention in the scientific community, particularly for applications in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for high-purity intermediates like tert-butyl N-[5-(1-aminopropan-2-yl)-2-methylphenyl]carbamate has surged, driven by advancements in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. The compound’s carbamate moiety also aligns with trends in prodrug development, where stability and controlled release are critical.

From a synthetic chemistry perspective, CAS 1784583-50-1 exemplifies the growing importance of modular building blocks in medicinal chemistry. Its tert-butyl group enhances solubility, while the 2-methylphenyl scaffold offers versatility for further functionalization. These attributes make it a focal point for structure-activity relationship (SAR) studies, a common search query among chemists optimizing drug candidates.

Environmental and regulatory considerations are also shaping the discourse around compounds like tert-butyl N-[5-(1-aminopropan-2-yl)-2-methylphenyl]carbamate. With increasing emphasis on green chemistry, researchers are investigating sustainable synthesis routes for such intermediates. Questions about biodegradability and toxicity profiles—frequently searched in academic databases—are being addressed through rigorous in silico and in vitro testing.

The compound’s potential extends to peptide mimetics and bioorthogonal chemistry, areas gaining traction due to their applications in diagnostics and therapeutics. Its aminopropan-2-yl side chain, for instance, mimics natural amino acids, enabling integration into peptide-based drugs—a trending topic in biopharmaceutical forums.

In summary, tert-butyl N-[5-(1-aminopropan-2-yl)-2-methylphenyl]carbamate (CAS 1784583-50-1) represents a nexus of innovation in drug discovery and chemical biology. Its multifaceted applications, coupled with rising interest in personalized medicine and sustainable synthesis, position it as a compound of enduring relevance. As research evolves, so too will its role in addressing unmet medical needs and scientific challenges.